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May

27

Small Molecule Compounds and the STAT3 Signaling Pathway

stat3-pathway

Small Molecule Compounds and the STAT3 Signaling Pathway

Signal transducer and activator of transcription 3 (STAT3) is a member of a family of seven proteins (STAT-1, −2, −3, −4, −5A, −5B and −6) that relay signals from activated cytokine and growth factor receptors in the plasma membrane to the nucleus, where they regulate gene transcription. In healthy cells, the activation of STATs is tightly regulated to prevent uncontrolled gene expression; however, prolonged activation of STATs in cancer cells may result in significant adverse effects, such as drug resistance and poor prognosis.

May

12

Small Molecule Compounds and the Hedgehog Signaling Pathway

hedgehog-pathway

Small Molecule Compounds and the Hedgehog Signaling Pathway

The hedgehog signaling pathway is a mechanism that directs the development of embryonic cells in animals, from invertebrates to vertebrates. The hedgehog signaling pathway was first discovered in Drosophila by Wieschaus and Nüsslein‐Vollhard in the early 1980s. The pathway takes its name from its polypeptide ligand, an intracellular signaling molecule called Hedgehog (Hh) found in fruit flies of the genus Drosophila; fruit fly larva lacking the Hh gene are said to resemble hedgehogs. Hh is one of Drosophila's segment polarity gene products, involved in establishing the basis of the fly body plan.

May

01

Small Molecule Compounds and the PI3K Signaling Pathway

pi3k-pathway

Small Molecule Compounds and the PI3K Signaling Pathway

First discovered by Lewis Cantley and colleagues, the phosphoinositide 3-kinase (PI3K) signaling is one of the pathways controlling cell survival, proliferation, and apoptosis. PI3Ks are a large family of lipid enzymes that phosphorylate the 3’-OH group of phosphatidylinositols (PI) at the plasma membrane.

Apr

24

Small Molecule Compounds and the Nrf2 Signaling Pathway

nrf2-pathway

Small Molecule Compounds and the Nrf2 Signaling Pathway

Nrf2 (NF-E2-related factor 2), a member of the Cap’n’collar (CNC) transcription factor family, consists of 605 amino acids and is divided into seven highly conserved functional domains, known as Neh1-Neh7. The N-terminal domain influences the stability and ubiquitination of Nrf2 by its negative regulator Keap1, while the Neh5 domain is responsible for the cytoplasmic localization of Nrf2.

Apr

02

Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

protease-beta-secretase

Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

Neurons are the building blocks of the nervous system which includes the brain and spinal cord. Neurons normally don‘t reproduce or replace themselves, so when they become damaged or die, they cannot be replaced by the body. A neurodegenerative disease is caused by the progressive loss of structure or function of neurons, in the process known as neurodegeneration. Such neuronal damage may ultimately involve cell death. Neurodegenerative disease is an umbrella term for a range of these conditions.

Mar

22

Potential Treatment for Multiple Myeloma - CDK6 upregulation as a druggable target (March 2022)

cdk6-inhibitors-antagonists

Potential Treatment for Multiple Myeloma - CDK6 upregulation as a druggable target (March 2022)

Multiple myeloma is a cancer that begins in plasma cells, a type of white blood cell. These cells are part of your immune system, which helps protect the body from germs and other harmful substances. In multiple myeloma, the overgrowth of plasma cells in the bone marrow can crowd out normal blood-forming cells, leading to low blood counts. Myeloma cells also interfere with cells that help keep bones strong.

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